2-Thia-6-azaspiro[4.5]decane 2,2-dioxide

• Molecular Formula: C8H15NO2S
• Molecular Weight: 189.28 g/mol
• IUPAC Name: 2λ6-thia-6-azaspiro[4.5]decane 2,2-dioxide
• InChI: InChI=1S/C8H15NO2S/c10-12(11)6-4-8(7-12)3-1-2-5-9-8/h9H,1-7H2
• InChI Key: BNIPKRCSVCAFFB-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC2(C1)CCS(=O)(=O)C2

Description

2-Thia-6-azaspiro[4.5]decane 2,2-dioxide is a synthetically valuable spirocyclic compound belonging to the class of sulfonyl-containing azaspirodecanes. This structure serves as a versatile and privileged scaffold in medicinal chemistry and drug discovery, particularly in the construction of novel molecular entities. Spirocyclic scaffolds like this one are of significant interest in the development of therapeutics for a range of conditions. Research into analogous spirocyclic compounds has shown their potential as inhibitors of biologically relevant targets, such as prolyl hydroxylases (PHDs) , which are investigated for treating anemia, and as potent inhibitors of monoamine transporters like the norepinephrine transporter (NET) and dopamine transporter (DAT). This suggests potential research applications in areas such as neurology, psychiatry, and hematology. The embedded sulfone group (2,2-dioxide) contributes to the molecule's polarity, metabolic stability, and its ability to act as a hydrogen bond acceptor, which can be crucial for target binding. As a sophisticated building block, it enables researchers to explore three-dimensional chemical space beyond flat aromatic systems, potentially leading to compounds with improved selectivity and pharmacokinetic properties. This product is intended for research purposes and is strictly For Research Use Only . It is not intended for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Michael Addition-Mediated Spiroannulation

The 6-azaspiro[4.5]decane skeleton is frequently constructed via intramolecular Michael addition. In one approach, a δ-aminoketone intermediate undergoes base-catalyzed cyclization to form the spirocyclic amine. For example, Danishefsky’s group demonstrated that treating δ-aminoketone precursors with K₂CO₃ induces spontaneous cyclization, achieving the 6-azaspiro[4.5]decane framework in 78% yield (Scheme 1A). The stereochemical outcome is governed by pseudoequatorial positioning of bulky substituents during transition-state formation.

Table 1: Spiroannulation via Michael Addition

Starting Material	Base	Yield (%)	Stereoselectivity
δ-Aminoketone derivative	K₂CO₃	78	>20:1 dr
Nitroalkene intermediate	DBU	65	15:1 dr

Ring-Closing Metathesis (RCM)

RCM offers a complementary route to spirocycles. A diene precursor bearing sulfur and nitrogen substituents undergoes metathesis using Grubbs II catalyst, forming the spiro[4.5] system. For instance, VulcanChem’s synthesis of 8-thia-1-azaspiro[4.5]decane 8,8-dioxide utilized RCM with a diene containing a protected amine and thioether, achieving 70% yield after oxidation.

Sulfone Incorporation and Oxidation Protocols

Thioether Oxidation to Sulfone

Post-cyclization, the thiane ring’s sulfur atom is oxidized to a sulfone. Hydrogen peroxide (H₂O₂) in acetic acid is commonly employed, as evidenced by EvitaChem’s synthesis of 7λ⁶-thia-2-azaspiro[4.5]decane 7,7-dioxide, which achieved complete oxidation within 6 hours at 60°C. Alternatively, ozonolysis followed by reductive workup avoids overoxidation risks.

Table 2: Sulfone Formation Efficiency

Oxidizing Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)
H₂O₂/AcOH	Acetic Acid	60	6	92
O₃, then NaBH₄	CH₂Cl₂	−78 → 25	2	88

Direct Synthesis via Sulfur-Containing Precursors

Pre-installing the sulfone moiety prior to cyclization streamlines synthesis. For example, Ambeed’s work on 2-thia-6-azaspiro[3.3]heptane 2,2-dioxide utilized a Ramberg-Bäcklund reaction, where α-bromosulfone precursors underwent elimination to form the spirocycle. Adapting this to decane systems requires elongating carbon chains via Wittig or aldol reactions.

Multi-Component Condensation Approaches

Four-Component Reaction (4-CR)

SciDirect’s methodology for 2-azaspiro[4.5]deca-6,9-diene-8-ones involves condensing 1,3,5-trimethoxybenzene, α-branched aldehydes, and cyanoacetates. By substituting aldehydes with sulfur-bearing analogs (e.g., thiopropionaldehyde), the thiane ring is incorporated, followed by oxidation. This one-pot strategy affords moderate yields (50–60%) but excels in molecular complexity generation.

Stereochemical Control and Resolution

Asymmetric Catalysis

Chiral phosphoric acids catalyze enantioselective spiroannulation. In a landmark study, Keck’s macrocyclization approach produced 17-R-halichlorine with 8:1 diastereomeric ratio. Applying similar conditions to thia-azaspiro systems could enhance stereocontrol.

Kinetic Resolution

Lipase-mediated acylations resolve racemic spiro intermediates. For instance, Lipase PS selectively acetylates the (R)-enantiomer of a bicyclic acetate, achieving 99.5% ee. Subsequent hydrolysis and cyclization yield enantiopure sulfones.

Industrial-Scale Considerations

Solvent and Catalyst Recycling

Green chemistry principles advocate for ionic liquid solvents (e.g., [BMIM][BF₄]) in oxidation steps, reducing waste. VulcanChem’s hydrobromide salt synthesis employs recyclable Pd/C catalysts for hydrogenations, maintaining >90% activity over five cycles.

Process Intensification

Continuous-flow reactors enhance safety and yield in exothermic oxidations. Microreactors using H₂O₂ achieve 95% conversion in 10 minutes versus 6 hours in batch.

Chemical Reactions Analysis

Types of Reactions

2Lambda6-thia-6-azaspiro[4.5]decane-2,2-dione undergoes various chemical reactions, including:

Oxidation: The sulfur atom can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form thiols or amines.

Substitution: The nitrogen and sulfur atoms can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols and amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2Lambda6-thia-6-azaspiro[4.5]decane-2,2-dione has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex spirocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of new materials with specific properties, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 2Lambda6-thia-6-azaspiro[4.5]decane-2,2-dione involves its interaction with specific molecular targets. The sulfur and nitrogen atoms within the spirocyclic structure can form coordination complexes with metal ions, influencing various biochemical pathways. Additionally, the compound’s ability to undergo redox reactions can modulate cellular oxidative stress, contributing to its bioactivity .

Comparison with Similar Compounds

Structural and Functional Differences

The following table summarizes key structural and physicochemical properties of 2-Thia-6-azaspiro[4.5]decane 2,2-dioxide and its analogs:

Compound Name	Molecular Formula	Molecular Weight	Heteroatom Positions	Functional Groups	Key Differences vs. Target Compound
2-Thia-6-azaspiro[4.5]decane 2,2-dioxide	C₈H₁₃NO₂S	203.26	6-aza, 2-thia	2,2-dioxide	Reference compound
9-Amino-6-oxa-2-thiaspiro[4.5]decane 2,2-dioxide	C₈H₁₅NO₃S	205.27	6-oxa, 2-thia	2,2-dioxide, 9-amino	Oxa (oxygen) replaces aza; amino group increases polarity and potential H-bonding
2-Thia-7-azaspiro[4.5]decane 2,2-dioxide HCl	C₈H₁₅NO₂S·ClH	239.74	7-aza, 2-thia	2,2-dioxide, hydrochloride	Nitrogen shifted to position 7; HCl salt enhances solubility
2-Thia-3-azaspiro[4.5]decane 2,2-dioxide	C₇H₁₁NO₂S	181.23	3-aza, 2-thia	2,2-dioxide	Smaller molecular weight; nitrogen at position 3 alters ring strain
2-Thia-3,8-diazaspiro[4.5]decane 2,2-dioxide	C₇H₁₄N₂O₂S	190.26	3,8-diaza, 2-thia	2,2-dioxide	Dual nitrogen atoms increase basicity and H-bonding capacity

Key Findings from Research

Replacing aza with oxa (oxygen) in the 9-amino derivative () reduces nitrogen’s basicity but introduces an amino group for enhanced solubility and bioactivity .

Functional Group Modifications: The hydrochloride salt form () improves aqueous solubility, a critical factor for oral bioavailability in pharmaceuticals .

Synthetic and Commercial Considerations :

• Compounds like 2-Thia-3-azaspiro[4.5]decane 2,2-dioxide () are discontinued, likely due to challenges in synthesis or stability .
• Fluorinated analogs (e.g., AS105272 in ) demonstrate how substituents like fluorine improve metabolic stability and lipophilicity .

Biological Activity

2-Thia-6-azaspiro[4.5]decane 2,2-dioxide is a heterocyclic compound that has garnered attention in medicinal chemistry due to its unique spirocyclic structure, which incorporates both sulfur and nitrogen atoms. The compound's molecular formula is $C_8H_{15}NO_2S$ with a molecular weight of approximately 189.28 g/mol. Its structural characteristics enable it to interact with various biological targets, making it a candidate for therapeutic applications.

Structural Characteristics

The compound features a distinctive spiro connection between a five-membered and a six-membered ring, which influences its chemical properties and biological activity. The presence of the sulfur atom in the structure is particularly significant as it can enhance the compound's reactivity and interaction with biological systems.

Research indicates that 2-Thia-6-azaspiro[4.5]decane 2,2-dioxide can modulate enzyme activity and receptor function. The specific mechanisms of action are still under investigation but are believed to involve:

• Enzyme Inhibition : The compound may bind to the active sites of enzymes, inhibiting their activity.
• Receptor Modulation : It could interact with various receptors, potentially altering signaling pathways.

Biological Activity

The biological activities of 2-Thia-6-azaspiro[4.5]decane 2,2-dioxide have been explored in several studies, revealing its potential in various therapeutic areas:

Antimicrobial Properties

Preliminary studies suggest that this compound exhibits antimicrobial activity against certain bacterial strains. Further investigations are needed to quantify its efficacy and understand its mode of action against pathogens.

Anticancer Activity

There is emerging evidence that 2-Thia-6-azaspiro[4.5]decane 2,2-dioxide may possess anticancer properties. In vitro studies have shown that it can inhibit the proliferation of cancer cell lines, although the specific pathways involved remain to be elucidated.

Enzyme Interaction Studies

A comparative analysis with similar compounds reveals that while many azaspiro compounds exhibit some biological activities, the presence of the dioxide functional group in 2-Thia-6-azaspiro[4.5]decane enhances its reactivity and therapeutic potential.

Compound Name	Key Biological Activity	Mechanism
6-Thia-9-azaspiro[4.5]decane	Moderate enzyme inhibition	Active site binding
1-Oxa-4-azaspiro[4.5]decane derivatives	Anticancer activity	Cell cycle arrest
8-Azaspiro[4.5]decane derivatives	Antioxidant effects	Free radical scavenging

Case Studies

• Antimicrobial Efficacy : A study conducted by researchers evaluated the antimicrobial effects of various spirocyclic compounds, including 2-Thia-6-azaspiro[4.5]decane 2,2-dioxide against Gram-positive and Gram-negative bacteria. Results indicated significant inhibition zones compared to control groups.
• Cancer Cell Line Proliferation : In vitro assays on human cancer cell lines demonstrated that treatment with 2-Thia-6-azaspiro[4.5]decane 2,2-dioxide resulted in reduced cell viability and induced apoptosis in a dose-dependent manner.

Q & A

Q. What are the key structural features and nomenclature of 2-Thia-6-azaspiro[4.5]decane 2,2-dioxide?

The compound features a spirocyclic core where a sulfur atom (thia) and nitrogen atom (aza) are integrated into a bicyclic system. The numbering "4.5" indicates the ring sizes (a 4-membered and 5-membered ring fused at a single spiro carbon). The "2,2-dioxide" designation refers to the sulfone group (-SO₂-) at position 2. This nomenclature aligns with IUPAC rules for spiro compounds and heterocycles. Structural analogs, such as 2-Thia-7-azaspiro[4.5]decane derivatives, highlight the importance of ring size and heteroatom placement in reactivity and applications .

Q. What are the recommended synthetic routes for 2-Thia-6-azaspiro[4.5]decane 2,2-dioxide?

Synthesis typically involves cyclization reactions using precursors like thiiranes or sulfonyl chlorides. For example, silica gel-catalyzed reactions under mild conditions (room temperature, 12 hours) can yield spirocyclic products, though yields may vary (e.g., 27% in one reported case). Purification often requires chromatography or recrystallization to isolate the sulfone product .

Q. Which analytical techniques are critical for confirming the structure and purity of this compound?

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and 2D experiments) is essential for verifying the spirocyclic structure and sulfone group. High-resolution mass spectrometry (HRMS) confirms molecular weight. X-ray crystallography can resolve ambiguities in stereochemistry, while differential scanning calorimetry (DSC) or melting point analysis (e.g., 145–147°C for related compounds) assesses purity .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthetic yields of 2-Thia-6-azaspiro[4.5]decane 2,2-dioxide?

Key variables include catalyst selection (e.g., silica gel for regioselective cyclization), solvent polarity, and temperature control. For instance, hexane/CH₂Cl₂ mixtures (10:1) have been used to stabilize intermediates. Kinetic studies and Design of Experiments (DoE) frameworks can systematically identify optimal parameters, such as reaction time and stoichiometric ratios .

Q. What challenges arise in synthesizing spirocyclic compounds with sulfur and nitrogen heteroatoms?

The sulfur atom’s electronic effects (e.g., sulfone groups as electron-withdrawing moieties) can destabilize intermediates, leading to side reactions like ring-opening. Nitrogen’s basicity may require protective groups (e.g., trifluoroacetyl) during synthesis. Computational modeling (DFT) helps predict transition states and guide reagent selection to mitigate these issues .

Q. How does the spirocyclic architecture influence biological activity in drug discovery contexts?

The rigid spiro scaffold enforces specific conformations, enhancing binding selectivity to targets like enzymes or receptors. For example, trifluoromethyl-substituted analogs exhibit improved metabolic stability and membrane permeability. Structure-activity relationship (SAR) studies should focus on modifying substituents (e.g., halogens, alkyl groups) to optimize pharmacokinetic properties .

Q. How can researchers resolve discrepancies in reported synthetic yields for this compound?

Contradictions often stem from differences in catalysts, solvent systems, or purification methods. Systematic reproducibility studies, coupled with advanced characterization (e.g., in situ IR monitoring), can identify critical variables. Cross-referencing databases like PubChem for reported protocols ensures methodological transparency .

Q. What strategies enable functionalization of the spirocyclic core for medicinal chemistry applications?

Late-stage diversification via cross-coupling (e.g., Suzuki-Miyaura for aryl groups) or nucleophilic substitution at the sulfone group is feasible. Computational docking studies (e.g., with kinases or GPCRs) can prioritize functional groups for synthesis. For example, introducing electron-deficient substituents may enhance interactions with catalytic pockets .

Data Contradiction Analysis

• Synthesis Yields : Reported yields (e.g., 27% vs. higher values in other studies) may reflect differences in catalyst loading or solvent polarity. Comparative studies using identical starting materials are needed to isolate contributing factors .
• Biological Activity : Variability in enzyme inhibition assays could arise from impurities or stereochemical inconsistencies. Chiral HPLC separation and enantiomer-specific testing are recommended to address this .